1-Benzyloxy-4-chloroethylbenzene
Description
1-Benzyloxy-4-chlorobenzene (C₁₃H₁₁ClO) is a halogenated aromatic ether characterized by a benzyloxy group (-OCH₂C₆H₅) and a chlorine substituent on a benzene ring. Its crystal structure reveals near-coplanar benzene rings with a dihedral angle of 3.4° between them, stabilized by weak C–H···π interactions . The compound is synthesized via crystallization from chloroform, yielding colorless block-shaped crystals suitable for X-ray analysis .
Halogenated aromatic ethers like this are pivotal in coordination chemistry, industrial applications, and pharmaceuticals due to their stability and reactivity. For instance, they serve as ligands in metal complexes and intermediates in drug synthesis .
Properties
Molecular Formula |
C15H15ClO |
|---|---|
Molecular Weight |
246.73 g/mol |
IUPAC Name |
1-(2-chloroethyl)-4-phenylmethoxybenzene |
InChI |
InChI=1S/C15H15ClO/c16-11-10-13-6-8-15(9-7-13)17-12-14-4-2-1-3-5-14/h1-9H,10-12H2 |
InChI Key |
IAKCIBCKMXZSDW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)CCCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Electronic Effects
- Halogen Substituents : Chlorine (Cl) in 1-benzyloxy-4-chlorobenzene offers moderate electron-withdrawing effects, influencing reactivity in electrophilic substitution. Bromine (Br) in its brominated analogue increases polarizability, enhancing halogen bonding in coordination chemistry .
- Nitro Group : The nitro derivative (1-benzyloxy-4-nitrobenzene) exhibits stronger electron withdrawal, making it a superior electrophile for nucleophilic aromatic substitution compared to the chloro variant .
Structural and Crystallographic Features
- Planarity : The near-coplanar benzene rings in 1-benzyloxy-4-chlorobenzene minimize steric hindrance, unlike bulkier derivatives like 1-benzyloxy-2-bromo-4-chlorobenzene, where dual halogens may distort the ring geometry .
- C–H···π Interactions : These interactions dominate in chloro and bromo derivatives, whereas nitro or allyloxy substituents introduce additional intermolecular forces (e.g., dipole-dipole interactions) .
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